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Compound of Interest

Compound Name: 3-Ethylcyclopentanone

Cat. No.: B081463 Get Quote

Technical Guide: Physical Properties of 3-
Ethylcyclopentanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 3-
Ethylcyclopentanone, specifically its boiling point. While an experimentally determined

density is not readily available in the reviewed literature, this guide also furnishes detailed,

standard experimental protocols for the determination of both boiling point and density for liquid

ketones.

Data Presentation
The quantitative physical property data for 3-Ethylcyclopentanone is summarized in the table

below.

Physical Property Value Source

Boiling Point 171 °C Fisher Scientific[1]

Density Not available -
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The following sections detail standard laboratory procedures for the experimental determination

of the boiling point and density of a liquid organic compound such as 3-Ethylcyclopentanone.

Protocol 1: Determination of Boiling Point via Thiele
Tube Method
This method is suitable for small sample volumes and provides an accurate determination of

the boiling point.

Apparatus:

Thiele tube

Thermometer (with appropriate range)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attaching the test tube to the thermometer

Heating source (e.g., Bunsen burner or heating mantle)

Heat transfer fluid (e.g., mineral oil) in the Thiele tube

Procedure:

Add a small amount (approximately 0.5-1 mL) of 3-Ethylcyclopentanone to the small test

tube.

Place the capillary tube, sealed end up, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Clamp the Thiele tube to a retort stand and insert the thermometer and test tube assembly,

ensuring the heat transfer fluid is above the level of the sample but below the opening of the

test tube.
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Gently heat the side arm of the Thiele tube. Convection currents will ensure uniform heating

of the oil bath.

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

Continue gentle heating until a steady and rapid stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube. Record this temperature.

Protocol 2: Determination of Density using a
Pycnometer
A pycnometer is a flask with a specific, accurately known volume, used for precise density

measurements.

Apparatus:

Pycnometer (e.g., 10 mL or 25 mL)

Analytical balance (accurate to ±0.0001 g)

Thermometer

Water bath (for temperature control)

The liquid sample (3-Ethylcyclopentanone)

Distilled water

Acetone (for drying)

Procedure:

Calibration of the Pycnometer:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b081463?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer on the analytical balance and record the mass

(m_pycnometer).

Fill the pycnometer with distilled water that has been equilibrated to a known, constant

temperature (e.g., 20°C) in a water bath.

Insert the stopper, allowing excess water to exit through the capillary, ensuring no air

bubbles are trapped.

Carefully dry the outside of the pycnometer.

Weigh the pycnometer filled with water and record the mass (m_pycnometer+water).

Calculate the mass of the water (m_water = m_pycnometer+water - m_pycnometer).

Determine the exact volume of the pycnometer using the density of water at the recorded

temperature (V = m_water / ρ_water).

Measurement of Sample Density:

Empty the pycnometer, rinse it with acetone, and dry it completely.

Fill the dry pycnometer with 3-Ethylcyclopentanone that has been equilibrated to the

same temperature as the water.

Insert the stopper, dry the exterior, and weigh the filled pycnometer, recording the mass

(m_pycnometer+sample).

Calculate the mass of the sample (m_sample = m_pycnometer+sample - m_pycnometer).

Calculate the density of the sample (ρ_sample = m_sample / V).

Mandatory Visualization
The following diagram illustrates a generalized workflow for the determination of key physical

properties of a liquid chemical sample in a research laboratory setting.
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Physical Property Determination Workflow
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Caption: Workflow for Physical Property Determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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